Cas no 54594-42-2 (2(1H)-Naphthalenone,octahydro-4a-methyl-7-(1-methylethyl)-, (4aa,7b,8ab)- (9CI))

• Product Name: 2(1H)-Naphthalenone,octahydro-4a-methyl-7-(1-methylethyl)-, (4aa,7b,8ab)- (9CI)
• CAS No: 54594-42-2
• MF: C₁₄H₂₄O
• MW: 208.339764595032
• CID: 382843
• PubChem ID: 41133
• Update Time: 2025-04-19

2(1H)-Naphthalenone,octahydro-4a-methyl-7-(1-methylethyl)-, (4aa,7b,8ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone,octahydro-4a-methyl-7-(1-methylethyl)-, (4aa,7b,8ab)- (9CI)
• 7-Isopropyl-4a-methyloctahydro-2(1H)-naphthalenone
• 4a-methyl-7-propan-2-yl-1,3,4,5,6,7,8,8a-octahydronaphthalen-2-one
• 4a-methyl-7-propan-2-yl-decalin-2-one
• SFCYLKIUQMBSEF-UHFFFAOYSA-N
• 2(1H)-Naphthalenone, octahydro-4a-methyl-7-(1-methylethyl)-, (4a.alpha.,7.beta.,8a.beta.)-
• 2(1H)-Naphthalenone, octahydro-4a-methyl-7-(1-methylethyl)-. (4aalpha,7beta,8abeta)-
• 4a-methyl-7-(propan-2-yl)octahydronaphthalen-2(1H)-one
• DTXSID50969850
• 54594-42-2
• 7-Isopropyl-4a-methyloctahydro-2(1H)-naphthalenone #

• Inchi： 1S/C14H24O/c1-10(2)11-4-6-14(3)7-5-13(15)9-12(14)8-11/h10-12H,4-9H2,1-3H3
• InChI Key： SFCYLKIUQMBSEF-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)CCC(C(C)C)CC2C1

Computed Properties

• Exact Mass: 208.18282
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones